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Compound of Interest

Compound Name: Tenapanor

Cat. No.: B611283

The following guide provides essential safety and logistical information for the proper disposal
of Tenapanor, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

Hazard and Safety Information

Tenapanor requires careful handling due to its pharmacological activity and potential hazards.
While specific environmental toxicity data is limited, the precautionary principle dictates that
release into the environment should be avoided.[1] The primary GHS classification indicates it
may cause damage to organs through prolonged or repeated exposure.[2]

Table 1: Tenapanor Hazard and Safety Summary
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Identifier Information Source Citation

H373: May cause damage
to organs through

GHS Hazard Statement [2]
prolonged or repeated

exposure.

P260: Do not breathe

Precautionary Statements dust/fume/gas/mist/vapors/spr [21[31[4]

ay.

P319: Get medical help if you 3]

feel unwell.

P501: Dispose of
contents/container in
[2](3][5][6]

accordance with local

regulation.

] ) Strong acids/alkalis, strong
Incompatible Materials o ) [11[5]16]
oxidizing/reducing agents.

| Personal Protective Gear| Tightly fitting safety goggles, impervious clothing, full-face
respirator (if exposure limits are exceeded). [[3][6] |

Tenapanor Disposal Protocol

No specific experimental protocols for the deactivation or disposal of Tenapanor were found in
the provided search results. Therefore, the following procedure is based on general best
practices for pharmaceutical and laboratory chemical waste management.[7][8][9] The cardinal
rule is that all disposal must be conducted in accordance with prevailing country, federal, state,
and local regulations.[1][5][6]

Step 1: Segregation of Waste

« Initial Segregation: Immediately segregate Tenapanor waste from general and biohazardous
laboratory waste.[10] Pharmaceutical waste should not be placed in red biohazard bags or
regular trash.[10]
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e Waste Streams: Maintain separate, clearly labeled waste containers for:

o Solid Tenapanor Waste: Unused or expired powder, contaminated personal protective
equipment (PPE) like gloves and wipes.

o Liquid Tenapanor Waste: Solutions containing Tenapanor. Do not mix with other solvent
waste streams unless confirmed to be compatible.[11] Specifically, avoid mixing with
strong acids, alkalis, or strong oxidizing/reducing agents.[1][5][6]

o Contaminated Sharps: Needles, syringes, or broken glass contaminated with Tenapanor
must be placed in a designated sharps container.

o Contaminated Packaging: Empty or partially filled original containers.[12]
Step 2: Waste Containment and Labeling

o Container Selection: Use robust, leak-proof containers compatible with the chemical nature
of the waste.[9][11] For liquid waste, safety containers made of plastic or metal are strongly
encouraged.[11]

e Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Tenapanor,” and a description of the contents (e.g., "Solid Waste
with Tenapanor,” "Aqueous Solution of Tenapanor"). Keep containers closed except when
adding waste.[11]

Step 3: Handling Accidental Spills

o Personnel Safety: Ensure adequate ventilation and wear appropriate PPE, including safety
goggles, impervious clothing, and respiratory protection if necessary.[3][6]

o Containment: Prevent the spill from spreading or entering drains or water courses.[4][6]
e Cleanup:

o For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as
diatomite or universal binders.[5][6]

o For powder spills, carefully sweep or vacuum the material, avoiding dust formation.[5]
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o Place all contaminated materials into a designated hazardous waste container.
o Decontaminate the surface and any affected equipment by scrubbing with alcohol.[5][6]
Step 4: Final Disposal Route

o Regulatory Compliance: The final disposal method must comply with all applicable
regulations.[1] It is illegal and unsafe to dispose of Tenapanor down the drain or in regular
landfill trash.[4][13]

o Licensed Waste Contractor: Arrange for collection and disposal through a licensed
hazardous waste management company. This is the standard and required procedure for
laboratory chemical waste. The contractor will ensure the waste is transported to an
appropriate treatment and disposal facility, likely for high-temperature incineration.[3][13][14]

o Contaminated Packaging: Dispose of contaminated packaging and containers in the same
manner as the chemical waste itself.[1][6]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of
Tenapanor waste generated in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of Tenapanor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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